Cas no 38956-68-2 (3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 38956-68-2
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD00193097
• CID: 1494878
• PubChem ID: 657805
• Update Time: 2025-11-02

3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• STOCK1S-13354
• 3-Chloro-6-methyl[1,2,4]triazolo[4,3-b]pyridazine
• SureCN2548810
• AC1LCXCY
• CTK4I0744
• 3-chloro-6-methyl-1,2,4-Triazolo[4,3-b]pyridazine
• DTXSID20349701
• MFCD00193097
• HMS2310G14
• SB36976
• CHEMBL1335914
• DA-23740
• SMR000038704
• AKOS022130190
• P18192
• SCHEMBL2548810
• J-512299
• STL298087
• EN300-733257
• MLS000079632
• PS-5079
• 38956-68-2
• CS-0081019

• MDL： MFCD00193097
• Inchi： 1S/C6H5ClN4/c1-4-2-3-5-8-9-6(7)11(5)10-4/h2-3H,1H3
• InChI Key： NLSOOCAKGQUMNE-UHFFFAOYSA-N
• SMILES： ClC1=NN=C2C=CC(C)=NN21

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.0202739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.08000
• LogP: 1.08610

3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine

3-Chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 38956-68-2): A Versatile Heterocyclic Compound with Emerging Applications

The 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 38956-68-2) is a fascinating heterocyclic compound that has gained significant attention in recent years due to its unique structural features and potential applications in various fields. This triazolopyridazine derivative belongs to the class of nitrogen-rich heterocycles, which are increasingly being explored for their diverse biological activities and material science applications.

Chemically, 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine features a fused bicyclic system containing both triazole and pyridazine rings. The presence of chlorine at the 3-position and a methyl group at the 6-position makes this compound particularly interesting for further chemical modifications. Researchers are actively investigating its potential as a building block for more complex molecular architectures, especially in the development of novel pharmaceutical intermediates and agrochemical compounds.

Recent studies have highlighted the importance of triazolopyridazine derivatives in medicinal chemistry. The structural motif of 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine has shown promise in the design of kinase inhibitors, with potential applications in addressing various health conditions. This aligns with current research trends focusing on targeted therapies and personalized medicine approaches.

In material science, the triazolopyridazine core has demonstrated interesting electronic properties, making 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine a candidate for organic electronic applications. Its potential use in organic light-emitting diodes (OLEDs) and other optoelectronic devices is being explored, particularly in the context of developing more efficient and sustainable materials for the electronics industry.

The synthesis of 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine typically involves cyclization reactions starting from appropriately substituted pyridazine precursors. Recent advancements in green chemistry have led to more efficient synthetic routes for this compound, reducing waste and improving yields. These developments are particularly relevant given the growing emphasis on sustainable chemical processes in both academic and industrial settings.

Analytical characterization of 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine is typically performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's stability under various conditions has been investigated, with studies showing good thermal stability, which is important for its potential applications in material science and pharmaceutical formulations.

From a commercial perspective, the demand for specialized heterocyclic compounds like 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine has been steadily increasing. Pharmaceutical and agrochemical companies are particularly interested in such building blocks for drug discovery programs. The global market for fine chemicals and pharmaceutical intermediates is expected to grow significantly in the coming years, creating opportunities for suppliers of high-quality triazolopyridazine derivatives.

Recent patent literature reveals growing interest in 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine and related compounds, particularly in the context of developing new therapeutic agents. Several patent applications have been filed covering various derivatives and their potential medical applications, indicating the compound's importance in contemporary medicinal chemistry research.

Handling and storage of 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine require standard laboratory precautions. The compound should be stored in a cool, dry place, protected from light and moisture. While not classified as highly hazardous, proper personal protective equipment should be used when handling the material, in line with general laboratory safety protocols.

Future research directions for 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine are likely to focus on expanding its applications in both life sciences and material science. The compound's versatility as a synthetic intermediate makes it valuable for creating diverse molecular libraries for biological screening. Additionally, its electronic properties may lead to novel applications in organic electronics and energy storage devices.

For researchers interested in working with 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine, several commercial suppliers offer the compound in various quantities and purities. The availability of this building block has improved in recent years, reflecting its growing importance in chemical research and development. Quality specifications typically include purity assessments by HPLC and confirmation of structure by spectroscopic methods.

In conclusion, 3-chloro-6-methyl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 38956-68-2) represents an important member of the triazolopyridazine family with promising applications across multiple scientific disciplines. Its unique structural features and synthetic versatility make it a valuable tool for researchers in medicinal chemistry, material science, and related fields. As scientific understanding of heterocyclic compounds continues to advance, the importance of specialized building blocks like this compound is expected to grow significantly.